(+)-alpha-Pinene
Overview
Description
Synthesis Analysis
Recent advancements in the synthesis of (+)-alpha-Pinene involve both traditional extraction methods and innovative biosynthetic approaches. A notable approach is the metabolic engineering of Escherichia coli to biosynthesize (+)-alpha-Pinene by expressing geranyl diphosphate synthase and alpha-pinene synthase from Pinus taeda, achieving a significant yield under fed-batch fermentation conditions (Yang et al., 2013). Additionally, synthetic routes have been explored, including the synthesis of α-pinene derivatives with antimicrobial activity (Dhar et al., 2014) and chiral pyrrolidine derivatives containing a β-amino acid moiety from (+)-α-pinene (Vega-Peñaloza et al., 2013).
Molecular Structure Analysis
The molecular structure of (+)-alpha-Pinene is characterized by its bicyclic framework, consisting of a six-membered and a four-membered ring. This structure is responsible for its unique reactivity and ability to undergo a variety of chemical transformations. Studies on its structure-activity relationship reveal the importance of its stereochemistry in its biological and chemical properties (Rufino et al., 2014).
Chemical Reactions and Properties
(+)-Alpha-Pinene undergoes various chemical reactions, including oxidation, polymerization, and transformation into other valuable compounds. For instance, its oxidation can lead to the production of verbenol in a selective and environmentally friendly manner using a biphasic aqueous-organic system (Negoi et al., 2017). Additionally, (+)-alpha-Pinene has been used as a precursor for the synthesis of novel bio-polyamides (Stockmann et al., 2019).
Physical Properties Analysis
The physical properties of (+)-alpha-Pinene, such as boiling point, density, and optical rotation, are influenced by its molecular structure. Its volatility and solubility play crucial roles in its applications in fragrances and flavors. Studies on its thermodynamic properties reveal the basis of its binding affinity and interactions with biological targets (Wilderman et al., 2013).
Chemical Properties Analysis
The chemical properties of (+)-alpha-Pinene, including reactivity towards various reagents and stability under different conditions, are essential for its industrial applications. Its role as an intermediate in the synthesis of other valuable chemical compounds and its potential as a renewable resource for biofuel production highlight its significance (Niu et al., 2018).
Scientific Research Applications
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Pharmaceuticals
- (+)-alpha-Pinene is a monoterpene found in many essential oils and is known for its anti-inflammatory and antimicrobial properties .
- It’s often used in traditional medicine and recent research has focused on its potential use in drug development .
- Experimental procedures typically involve extracting the compound from plant sources, purifying it, and then testing its effects on various biological targets .
- Results have shown that (+)-alpha-Pinene can inhibit the growth of certain bacteria and reduce inflammation in animal models .
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Perfumery
- (+)-alpha-Pinene is also used in perfumery due to its pleasant pine-like aroma .
- It’s often used as a fragrance ingredient in perfumes, cosmetics, and other personal care products .
- The compound is typically obtained through steam distillation of pine needles or other plant materials .
- The resulting essential oil, which contains (+)-alpha-Pinene, is then used to create various fragrance products .
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Food Industry
- (+)-alpha-Pinene is used as a flavoring agent in the food industry .
- It’s used to impart a pine-like flavor to certain food products .
- The compound is typically added to food products in its purified form .
- The use of (+)-alpha-Pinene in food products is generally considered safe by food safety authorities .
-
Biofuel Production
- (+)-alpha-Pinene can be used in the production of biofuels .
- It can be converted into a type of biofuel through a process called isomerization .
- This process involves heating the compound in the presence of a catalyst to rearrange its molecular structure .
- The resulting fuel can be used in a similar way to traditional fossil fuels, but with the advantage of being renewable and more environmentally friendly .
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Insect Repellent
- (+)-alpha-Pinene is known for its strong aroma which can be used as a natural insect repellent .
- It can be applied directly to the skin or used in sprays and other products .
- The compound works by interfering with the olfactory receptors of insects, making it harder for them to detect human scent .
- Studies have shown that (+)-alpha-Pinene can be effective against a variety of insects, including mosquitoes and ticks .
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Chemical Industry
- (+)-alpha-Pinene is used as a raw material in the chemical industry .
- It can be used in the synthesis of a variety of other compounds, including resins, adhesives, and pharmaceuticals .
- The compound is typically obtained through distillation of turpentine oil, which is a byproduct of the paper industry .
- The use of (+)-alpha-Pinene in this context helps to add value to what would otherwise be a waste product .
properties
IUPAC Name |
(1R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-2-ene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3/t8-,9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRWFGVWFFZKLTI-RKDXNWHRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC2CC1C2(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC[C@@H]2C[C@H]1C2(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7041671 | |
Record name | (+)-alpha-Pinene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7041671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear colorless liquid; [Sigma-Aldrich MSDS] | |
Record name | Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1R,5R)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | (+)-alpha-Pinene | |
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URL | https://haz-map.com/Agents/16103 | |
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Record name | (+)-alpha-Pinene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0006525 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Boiling Point |
155.00 to 156.00 °C. @ 760.00 mm Hg | |
Record name | (+)-alpha-Pinene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0006525 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
(+)-alpha-Pinene | |
CAS RN |
7785-70-8 | |
Record name | (1R)-α-Pinene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7785-70-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | alpha-Pinene, (+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007785708 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1R,5R)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | (+)-alpha-Pinene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7041671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-2-ene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.170 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | α-Pinene, (+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H6CM4TWH1W | |
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Record name | (+)-alpha-Pinene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0006525 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
-62 °C | |
Record name | (+)-alpha-Pinene | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0006525 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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